Cas no 1193390-30-5 ((4-bromo-2-fluorophenyl)(phenyl)methanamine hydrochloride)

• Product Name: (4-bromo-2-fluorophenyl)(phenyl)methanamine hydrochloride
• CAS No: 1193390-30-5
• MF: C₁₃H₁₂BrClFN
• MW: 316.596485137939
• CID: 4576778
• Update Time: 2023-04-05

(4-bromo-2-fluorophenyl)(phenyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-bromo-2-fluorophenyl)(phenyl)methanamine hydrochloride

• Inchi： 1S/C13H11BrFN.ClH/c14-10-6-7-11(12(15)8-10)13(16)9-4-2-1-3-5-9;/h1-8,13H,16H2;1H
• InChI Key： YRUIWVVIGPUOFY-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Br)C=C1F)(C1=CC=CC=C1)N.[H]Cl

Computed Properties

• Exact Mass: 314.983
• Monoisotopic Mass: 314.983
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2